Cas no 2375261-56-4 (4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole)

• Product Name: 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole
• CAS No: 2375261-56-4
• MF: C₆H₃F₆IN₂O
• MW: 359.995714426041
• CID: 6008741
• PubChem ID: 145874395
• Update Time: 2025-06-14

4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-7441122
• 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]-1 H -pyrazole
• 4-iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]-1H-pyrazole
• 2375261-56-4
• 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole

• Inchi： 1S/C6H3F6IN2O/c7-4(16-6(10,11)12)5(8,9)15-2-3(13)1-14-15/h1-2,4H
• InChI Key： LGIFDWPHDHRFKP-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C(OC(F)(F)F)F)(F)F

Computed Properties

• Exact Mass: 359.91943g/mol
• Monoisotopic Mass: 359.91943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27Ų

Additional information on 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole

Comprehensive Overview of 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole (CAS No. 2375261-56-4)

The compound 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole (CAS No. 2375261-56-4) is a highly specialized fluorinated pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the presence of iodo and trifluoromethoxy groups, make it a valuable intermediate for synthesizing advanced molecules with potential applications in pharmaceuticals and specialty chemicals. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds due to its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated compounds like 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole has surged, driven by their exceptional stability, lipophilicity, and metabolic resistance. These properties are critical in drug discovery, where fluorine substitution is a common strategy to enhance bioavailability and target binding affinity. The compound’s CAS No. 2375261-56-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its pyrazole core is a versatile scaffold found in many FDA-approved drugs, further elevating its importance.

From a synthetic perspective, 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole offers intriguing possibilities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, due to the reactive iodo substituent. This adaptability makes it a favorite among chemists working on heterocyclic chemistry and catalysis. Moreover, the trifluoromethoxy group’s electron-withdrawing nature can significantly influence the electronic environment of adjacent functional groups, enabling fine-tuning of molecular properties for specific applications.

Environmental and sustainability considerations are also shaping the discourse around fluorinated compounds like CAS No. 2375261-56-4. As industries strive to reduce their carbon footprint, researchers are exploring greener synthetic routes for such molecules. The compound’s potential role in green chemistry initiatives is a hot topic, with many seeking alternatives to traditional halogenation methods. Furthermore, its application in agrochemicals aligns with the growing demand for eco-friendly pest control solutions, making it a subject of interest in sustainable agriculture.

In the realm of material science, 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole is being investigated for its utility in designing advanced polymers and liquid crystals. The trifluoromethoxy moiety, in particular, imparts unique thermal and chemical stability, which is desirable for high-performance materials. This has led to increased patent activity and publications focusing on its incorporation into functional materials for electronics and coatings.

To summarize, 4-Iodo-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]pyrazole (CAS No. 2375261-56-4) is a multifaceted compound with broad applicability across scientific disciplines. Its structural complexity and functional versatility make it a cornerstone in modern synthetic chemistry, while its alignment with sustainability trends and industrial needs ensures its continued relevance. As research progresses, this compound is poised to play a pivotal role in innovations spanning pharmaceuticals, agrochemicals, and advanced materials.